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Compound of Interest

Compound Name: Ctop

Cat. No.: B7910177 Get Quote

Essential Safety and Handling Guide for CTOP
Topic: Personal Protective Equipment for Handling CTOP

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

This guide provides comprehensive safety protocols for handling CTOP (D-Phe-Cys-Tyr-D-Trp-

Orn-Thr-Pen-Thr-NH2), a potent and selective μ-opioid receptor antagonist. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices. While CTOP is not classified as a hazardous substance by all suppliers,

adherence to these guidelines is crucial to minimize exposure and ensure a safe working

environment.

Hazard Identification and Safety Precautions
While formal hazard classification may be absent, potential health effects from exposure to

peptide compounds like CTOP warrant caution. These may include irritation to the respiratory

tract, skin, and eyes upon contact with the dust or solution.[1] Therefore, a thorough risk

assessment should be conducted before handling.

Summary of Potential Hazards:
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Hazard Type Description

Inhalation May cause respiratory tract irritation.[1]

Skin Contact May cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

Ingestion May be harmful if swallowed.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to be worn at all times when

handling CTOP in a laboratory setting.

Eye Protection: Wear chemical safety goggles or glasses with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Use proper glove

removal technique to avoid skin contact. Dispose of contaminated gloves after use.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

respirator or higher is recommended.

Body Protection: A standard laboratory coat should be worn. Ensure it is buttoned to protect

underlying clothing.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for the safe handling of CTOP.

Preparation:

Designate a specific area for handling CTOP, preferably within a chemical fume hood.

Ensure all necessary PPE is available and in good condition.

Have a spill kit readily accessible.
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Weighing and Reconstitution:

Handle the solid form of CTOP in a well-ventilated area or a fume hood to avoid dust

inhalation.

Use appropriate tools for weighing and transferring the powder.

When reconstituting, add the solvent slowly to the vial containing the peptide to prevent

splashing.

Experimental Use:

Conduct all procedures involving CTOP within a fume hood.

Avoid direct contact with the substance.

Keep containers of CTOP closed when not in use.

Disposal Plan
Proper disposal of CTOP and associated waste is critical to prevent environmental

contamination and accidental exposure.

Unused Product: Dispose of unused CTOP in accordance with local, state, and federal

regulations for chemical waste. Do not dispose of it down the drain.

Contaminated Materials: All disposable materials that have come into contact with CTOP,

such as pipette tips, gloves, and paper towels, should be collected in a designated, sealed

waste container.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully collect the absorbed material and place it in a sealed container for disposal.

Clean the spill area with an appropriate solvent.

Experimental Workflow for Safe Handling of CTOP
Caption: Workflow for the safe handling of CTOP in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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